L-THREO-1-PHENYL-2-DECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL

• CAS No.: 109836-81-9
• Product Name: L-THREO-1-PHENYL-2-DECANOYLAMINO-3-MORPHOLINO-1-PROPANOL HCL
• Molecular Formula: C23H38N2O3.ClH
• Molecular Weight: 427.025
• IUPAC Name: N-[(1S,2S)-1-hydroxy-3-morpholin-4-yl-1-phenylpropan-2-yl]decanamide
• Standard InChI: InChI=1S/C23H38N2O3/c1-2-3-4-5-6-7-11-14-22(26)24-21(19-25-15-17-28-18-16-25)23(27)20-12-9-8-10-13-20/h8-10,12-13,21,23,27H,2-7,11,14-19H2,1H3,(H,24,26)/t21-,23-/m0/s1
• SMILES: CCCCCCCCCC(=O)NC(CN1CCOCC1)C(C2=CC=CC=C2)O
• Appearance: Unit:10 mgSolvent:nonePurity:98+%Physical solid
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• PubChem Compound: 6603971
• Last Modified: Nov 11 2021